Cas no 893735-04-1 (Methyl 5-(thiophen-3-yl)nicotinate)

• Product Name: Methyl 5-(thiophen-3-yl)nicotinate
• CAS No: 893735-04-1
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 1031165
• PubChem ID: 23004855
• Update Time: 2025-11-02

Methyl 5-(thiophen-3-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(thiophen-3-yl)nicotinate
• Methyl 5-(thiophen-3-yl)nicotite
• methyl 5-thiophen-3-ylpyridine-3-carboxylate
• METHYL5-(THIOPHEN-3-YL)PYRIDINE-3-CARBOXYLATE
• J-522420
• JOWDTYYMNWKMQJ-UHFFFAOYSA-N
• Methyl5-(thiophen-3-yl)nicotinate
• methyl 5-(thiophen-3-yl)pyridine-3-carboxylate
• SCHEMBL7746559
• 5-Thiophen-3-yl-nicotinic acid methyl ester
• 893735-04-1
• AKOS004116572
• DTXSID50629583
• DB-265480

• Inchi： 1S/C11H9NO2S/c1-14-11(13)10-4-9(5-12-6-10)8-2-3-15-7-8/h2-7H,1H3
• InChI Key： JOWDTYYMNWKMQJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-(thiophen-3-yl)nicotinate

Methyl 5-(thiophen-3-yl)nicotinate (CAS No. 893735-04-1): A Versatile Building Block in Organic Synthesis

Methyl 5-(thiophen-3-yl)nicotinate (CAS No. 893735-04-1) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications in pharmaceutical research and material science. This thiophene-nicotinate hybrid molecule combines the electronic properties of thiophene derivatives with the biological activity potential of nicotinic acid esters, making it a valuable intermediate for various synthetic transformations.

The compound features a methyl nicotinate core substituted at the 5-position with a thiophene-3-yl group, creating a conjugated system that exhibits interesting photophysical properties. Researchers are particularly interested in this thiophene-containing nicotinate because of its potential applications in the development of organic electronic materials, pharmaceutical intermediates, and bioactive molecules. The presence of both ester functionality and heteroaromatic rings provides multiple sites for further chemical modifications.

In pharmaceutical research, Methyl 5-(thiophen-3-yl)nicotinate serves as a key building block for the synthesis of potential drug candidates. The thiophene moiety is known to enhance binding affinity to biological targets, while the nicotinate ester can be readily transformed into various functional groups. Recent studies have explored its use in developing compounds with potential neurological activity, given the structural similarity to certain neurotransmitter molecules.

The material science applications of 893735-04-1 are equally promising. Its conjugated system makes it suitable for incorporation into organic semiconductors, photovoltaic materials, and light-emitting devices. The thiophene-nicotinate hybrid structure offers tunable electronic properties that researchers are exploiting to develop new materials with improved charge transport characteristics.

Synthetic approaches to Methyl 5-(thiophen-3-yl)nicotinate typically involve palladium-catalyzed cross-coupling reactions between appropriately functionalized thiophene derivatives and nicotinate precursors. Recent advances in green chemistry have led to more efficient synthetic routes with higher yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

Analytical characterization of this compound typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The purity of 893735-04-1 is particularly important for its applications in pharmaceutical research, where even minor impurities can affect biological activity studies.

Storage and handling of Methyl 5-(thiophen-3-yl)nicotinate require standard laboratory precautions. While not classified as hazardous, it should be stored in a cool, dry place, protected from light to maintain stability. The compound shows good shelf life when properly stored, making it convenient for research and industrial applications.

The market demand for thiophene-containing compounds like 893735-04-1 has been steadily increasing, driven by growing interest in heterocyclic chemistry for drug discovery and material development. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Recent publications have highlighted innovative applications of Methyl 5-(thiophen-3-yl)nicotinate in medicinal chemistry, particularly in the design of kinase inhibitors and modulators of neurotransmitter systems. Its structural versatility allows for diverse modifications, making it a popular choice for combinatorial chemistry approaches.

Quality control specifications for 893735-04-1 typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure researchers receive material meeting their specific requirements.

Future research directions for this compound include exploring its potential in metal-organic frameworks (MOFs), as a ligand in coordination chemistry, and in the development of novel fluorescent probes. The unique electronic properties of the thiophene-nicotinate system continue to inspire new applications across multiple scientific disciplines.

For researchers working with Methyl 5-(thiophen-3-yl)nicotinate, proper documentation of its handling and disposal is recommended, following institutional guidelines for chemical management. While not classified as dangerous, responsible laboratory practices should always be maintained.

The price and availability of 893735-04-1 vary depending on purity requirements and order quantity. Current market trends show stable supply with potential for custom synthesis options for researchers requiring specialized derivatives or isotopically labeled versions of this versatile building block.